Cas no 103281-33-0 (2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone)

• Product Name: 2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone
• CAS No: 103281-33-0
• MF: C₂₈H₂₄O₃
• MW: 408.488368034363
• CID: 1059745
• Update Time: 2025-10-28

2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone
• 2,2-Bis(p-Methoxyphenyl)-2-phenylacetophenone

• Inchi： 1S/C28H24O3/c1-30-25-17-13-23(14-18-25)28(22-11-7-4-8-12-22,24-15-19-26(31-2)20-16-24)27(29)21-9-5-3-6-10-21/h3-20H,1-2H3
• InChI Key： RYJABGGDHWJYNO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 408.17300

Experimental Properties

• Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-126 ºC
• Solubility: Insuluble (1.8E-4 g/L) (25 ºC),
• PSA: 35.53000
• LogP: 5.92110

Additional information on 2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone

2,2-Bis(4-Methoxyphenyl)-1,2-Diphenylethanone: A Comprehensive Overview

The compound with CAS No. 103281-33-0, known as 2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique molecular structure, which includes a central ketone group flanked by two aromatic rings substituted with methoxy groups. The long-chain structure and the presence of electron-donating methoxy groups make this compound particularly interesting for various applications.

Recent studies have highlighted the potential of 2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of novel polymers and organic semiconductors. The compound's ability to form stable π-conjugated systems has been leveraged to create materials with enhanced electronic properties, making it a promising candidate for use in next-generation electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). These applications underscore the importance of understanding the compound's structural properties and reactivity.

In addition to its material science applications, 2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone has also been investigated for its potential in medicinal chemistry. The compound's unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its role as a lead compound in drug discovery efforts targeting neurodegenerative diseases and cancer. The methoxy groups attached to the aromatic rings contribute to the compound's bioavailability and stability, making it an attractive candidate for further pharmacological studies.

The synthesis of 2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone involves a multi-step process that typically begins with the preparation of the corresponding aldehyde or ketone precursors. Advanced synthetic techniques such as Suzuki coupling and Stille coupling have been employed to construct the complex aromatic framework of this compound. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

From an analytical standpoint, 2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided valuable insights into the compound's molecular structure and stability under various conditions. Furthermore, computational chemistry methods like density functional theory (DFT) have been used to predict the electronic properties of this compound, aiding in its design for specific applications.

In conclusion, CAS No. 103281-33-0, or 2,2-Bis(4-methoxyphenyl)-1,2-diphenylethanone, represents a versatile organic compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.